(E)-N-(4-acetamidophenyl)-3-(5-(4-bromophenyl)furan-2-yl)acrylamide

• IUPAC Name: (E)-N-(4-acetamidophenyl)-3-[5-(4-bromophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C21H17BrN2O3/c1-14(25)23-17-6-8-18(9-7-17)24-21(26)13-11-19-10-12-20(27-19)15-2-4-16(22)5-3-15/h2-13H,1H3,(H,23,25)(H,24,26)/b13-11+
• InChI Key: PIKOOFBVYZAEQR-ACCUITESSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C=CC2=CC=C(O2)C3=CC=C(C=C3)Br
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(O2)C3=CC=C(C=C3)Br
• Molecular Formula: C21H17BrN2O3
• Molecular Weight: 425.3 g/mol
• CAS No.: 328975-42-4

Description

(E)-N-(4-acetamidophenyl)-3-(5-(4-bromophenyl)furan-2-yl)acrylamide, commonly known as ABPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. ABPP is a small molecule that has been used as a tool to study the activity of enzymes in living cells.

Scientific Research Applications

Inhibition of SARS Coronavirus Helicase

A novel chemical compound closely related to (E)-N-(4-acetamidophenyl)-3-(5-(4-bromophenyl)furan-2-yl)acrylamide has been discovered to suppress the enzymatic activities of SARS coronavirus helicase. This compound has shown to inhibit ATP hydrolysis and DNA unwinding, presenting potential as an inhibitor against SARS coronavirus (Lee et al., 2017).

Synthesis and Photophysical Properties

Research has been conducted on the synthesis and photophysical properties of novel biphenyl derivatives, including compounds similar to this compound. The study focused on understanding the structural characteristics and behavior of these compounds under various conditions (Li et al., 2010).

Broad Spectrum Cytotoxic Agents

Focused libraries of acrylamide analogs, including structures related to the mentioned compound, have been synthesized to establish their potency as broad-spectrum cytotoxic agents. These compounds have been evaluated for their effectiveness against various cancer cell lines, providing insights into their potential as anticancer drugs (Tarleton et al., 2013).

Green Organic Chemistry Synthesis

The compound has been synthesized under green chemistry conditions using microwave radiation and evaluated using filamentous marine and terrestrial-derived fungi. This approach offers an environmentally friendly and efficient method for producing such compounds (Jimenez et al., 2019).

Antiviral Evaluation

1-Arylpyrazoles and their derivatives, including structures related to this compound, have been synthesized and evaluated for their antiviral properties. These studies contribute to understanding the antiviral potential of such compounds (El-Telbani et al., 2011).

Anti-Bacterial Activities

Research has also focused on the synthesis of functionalized carboxamides, like the compound , and their antibacterial activities against drug-resistant bacteria. This provides valuable information for developing new antibacterial agents (Siddiqa et al., 2022).